Cas no 89365-44-6 (1,5-Dibromo-2-chloro-3-nitro-benzene)

• Product Name: 1,5-Dibromo-2-chloro-3-nitro-benzene
• CAS No: 89365-44-6
• MF: C₆H₂Br₂ClNO₂
• MW: 315.34657907486
• CID: 4718780
• Update Time: 2025-10-28

1,5-Dibromo-2-chloro-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-2-chloro-3-nitro-benzene

• Inchi： 1S/C6H2Br2ClNO2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H
• InChI Key： SQFWJUIHMVPRGQ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Br)=CC([N+]([O-])=O)=C1Cl

Additional information on 1,5-Dibromo-2-chloro-3-nitro-benzene

1,5-Dibromo-2-chloro-3-nitro-benzene (CAS No. 89365-44-6): An Overview of Its Properties and Applications

1,5-Dibromo-2-chloro-3-nitro-benzene (CAS No. 89365-44-6) is a versatile compound with a wide range of applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes bromine, chlorine, and nitro functional groups. These functional groups contribute to its reactivity and stability, making it a valuable intermediate in various chemical processes.

The molecular formula of 1,5-Dibromo-2-chloro-3-nitro-benzene is C₆H₂Br₂ClNO₂, and its molecular weight is 307.94 g/mol. The compound is a white to off-white solid at room temperature and has a melting point of approximately 100°C. It is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These physical properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of organic synthesis, 1,5-Dibromo-2-chloro-3-nitro-benzene serves as an important building block for the synthesis of more complex molecules. Its bromine and chlorine substituents can be readily replaced through various substitution reactions, allowing for the introduction of different functional groups. This versatility makes it a valuable starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The nitro group in 1,5-Dibromo-2-chloro-3-nitro-benzene can be reduced to an amino group using standard reducing agents such as iron powder in the presence of hydrochloric acid or hydrogen gas over a palladium catalyst. This reduction reaction is a key step in the synthesis of aromatic amines, which are important intermediates in the production of dyes, pigments, and pharmaceuticals.

In materials science, 1,5-Dibromo-2-chloro-3-nitro-benzene has been explored for its potential use in the development of new materials with unique properties. For example, recent studies have shown that this compound can be used as a precursor for the synthesis of conductive polymers and other advanced materials. These materials have potential applications in electronics, energy storage, and other high-tech industries.

In the pharmaceutical industry, 1,5-Dibromo-2-chloro-3-nitro-benzene has been investigated for its potential as an intermediate in the synthesis of novel drugs. Research has focused on its use in the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antitumor activity against various cancer cell lines.

The environmental impact of 1,5-Dibromo-2-chloro-3-nitro-benzene is also an important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Studies have shown that this compound can be effectively degraded through advanced oxidation processes, reducing its environmental footprint.

In conclusion, 1,5-Dibromo-2-chloro-3-nitro-benzene (CAS No. 89365-44-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in organic synthesis, materials science, and pharmaceutical development. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in advancing these fields.